
Personal protective equipment for handling
NRX-103094

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: NRX-103094

Cat. No.: B10831376 Get Quote

Essential Safety and Handling Guide for NRX-
103094
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling NRX-103094 in a research environment. Given that a

comprehensive Safety Data Sheet (SDS) for NRX-103094 is not publicly available, this

document is based on best practices for handling novel, potent investigational compounds.

Researchers, scientists, and drug development professionals should use this information to

supplement, not replace, their institution's standard safety protocols.

Properties and Identification
NRX-103094 is a potent enhancer of the interaction between β-catenin and its cognate E3

ligase, SCFβ-TrCP.[1][2] It is a white solid powder and is identified by the following chemical

information.[3][4]
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Property Value

Molecular Formula C20H11Cl2F3N2O4S[3][4]

Molecular Weight 503.28 g/mol [3]

CAS Number 2763260-36-0[1][4]

Appearance Solid Powder[3]

Purity ≥98%[3]

Solubility Soluble in DMSO and DMF[4]

Personal Protective Equipment (PPE)
Due to the lack of specific toxicity data, NRX-103094 should be handled with caution, assuming

it is a potent and potentially hazardous compound. The following PPE is mandatory when

handling NRX-103094.
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PPE Category Item Specification

Hand Protection Disposable Nitrile Gloves

Double-gloving is

recommended. Change gloves

immediately upon

contamination.

Eye Protection Safety Goggles

Must provide a complete seal

around the eyes to protect

from splashes.

Body Protection Laboratory Coat

Should be clean, fully

buttoned, and made of a

material appropriate for the

chemicals being handled.

Respiratory Protection Fume Hood

All handling of solid NRX-

103094 and its solutions

should be performed in a

certified chemical fume hood to

avoid inhalation of dust or

aerosols.

Operational Plan: Handling and Storage
A systematic approach to handling and storage is crucial to maintain the integrity of NRX-
103094 and ensure the safety of laboratory personnel.

Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store the compound in a dry, dark environment at -20°C for long-term storage.[3]

For stock solutions, it is recommended to store them at -80°C for up to 6 months or at -20°C

for up to 1 month.[1]

Preparation of Solutions:
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Preparation: Perform all weighing and solution preparation activities within a chemical fume

hood.

Solvent Selection: Use anhydrous DMSO or DMF to prepare stock solutions.

Dissolution: Add the solvent to the vial of NRX-103094 and vortex until fully dissolved.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes.

Labeling: Clearly label each aliquot with the compound name, concentration, date of

preparation, and solvent.

Experimental Workflow:

The following diagram illustrates a typical workflow for an in vitro experiment using NRX-
103094.
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A typical experimental workflow for using NRX-103094.
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Signaling Pathway
NRX-103094 enhances the interaction between β-catenin and the E3 ligase SCFβ-TrCP,

leading to the ubiquitylation and subsequent degradation of β-catenin. This mechanism is

particularly relevant in the context of certain cancers where β-catenin signaling is dysregulated.
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The signaling pathway enhanced by NRX-103094.

Disposal Plan
All waste generated from the handling of NRX-103094 must be considered hazardous chemical

waste.

Waste Segregation and Collection:

Liquid Waste: Collect all solutions containing NRX-103094 in a clearly labeled, sealed, and

appropriate chemical waste container.

Solid Waste: All contaminated solid materials (e.g., pipette tips, gloves, vials) must be

collected in a designated solid chemical waste container.
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Sharps: Contaminated needles or other sharps must be disposed of in a designated sharps

container for chemical waste.

Disposal Procedure:

Ensure all waste containers are properly labeled with the contents, including "NRX-103094"

and the solvent used.

Store waste containers in a designated satellite accumulation area.

Arrange for waste pickup and disposal through your institution's Environmental Health and

Safety (EHS) department. Do not dispose of NRX-103094 down the drain or in regular trash.

By adhering to these guidelines, researchers can safely handle NRX-103094, maintain the

integrity of their experiments, and minimize risks to themselves and the environment. Always

consult your institution's specific safety protocols and EHS department for further guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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